Cas no 2228130-79-6 (2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid
• CAS No: 2228130-79-6
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5825618
• PubChem ID: 165693705
• Update Time: 2025-11-05

2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid
• 2-amino-2-{1-[2-(propan-2-yl)phenyl]cyclopropyl}acetic acid
• EN300-1770173
• 2228130-79-6

• Inchi： 1S/C14H19NO2/c1-9(2)10-5-3-4-6-11(10)14(7-8-14)12(15)13(16)17/h3-6,9,12H,7-8,15H2,1-2H3,(H,16,17)
• InChI Key： ONNDYGXTYHETSE-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=CC=CC=2C(C)C)CC1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid

Introduction to 2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid (CAS No. 2228130-79-6)

2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid, identified by the CAS number 2228130-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes an amino group, a cyclopropyl moiety, and an acetic acid side chain. The unique arrangement of these functional groups imparts distinct chemical properties, making it a promising candidate for various biochemical and pharmacological applications.

The molecular structure of 2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid is highly intricate, featuring a cyclopropyl ring fused with a phenyl group that is further substituted with an isopropyl chain. This structural complexity not only contributes to its unique reactivity but also opens up possibilities for diverse interactions with biological targets. The presence of both an amino group and an acetic acid moiety suggests potential roles in enzyme inhibition, receptor binding, and other metabolic pathways, which are critical areas of study in modern drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyclopropyl group, in particular, has been identified as a key structural feature in several bioactive molecules, often contributing to enhanced binding affinity and selectivity. Furthermore, the aromatic phenyl ring and its substituents can modulate electronic properties, influencing interactions with biological targets at the molecular level. These characteristics make 2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug design. The compound’s unique structural features provide a rich foundation for modifying its pharmacological profile through systematic chemical optimization. For instance, variations in the substitution pattern of the phenyl ring or alterations to the cyclopropyl moiety could lead to significant changes in its biological activity. Such modifications are often guided by computational modeling and experimental data, ensuring that each synthetic derivative is rigorously evaluated for efficacy and safety.

One of the most compelling aspects of 2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid is its potential application in addressing unmet medical needs. Researchers are particularly interested in its ability to interact with specific enzymes or receptors involved in disease pathways. For example, studies have suggested that compounds with similar structural motifs may exhibit inhibitory effects on certain kinases or proteases, which are often implicated in cancer and inflammatory disorders. While further investigation is needed to fully elucidate its therapeutic potential, preliminary findings are promising and warrant deeper exploration.

The synthesis of 2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions or asymmetric synthesis, may be employed to construct key intermediates with high precision. Additionally, modern spectroscopic methods play a crucial role in confirming the structural integrity of the final product, ensuring that it meets the stringent requirements for pharmaceutical applications.

In conclusion, 2-amino-2-{1-2-(propan-2-yl)phenylcyclopropyl}acetic acid (CAS No. 2228130-79-6) represents a fascinating compound with significant potential in pharmaceutical research. Its intricate structure and diverse functional groups make it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today’s most pressing medical challenges.